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Compound Name: Kuwanon E
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Kuwanon E is a notable flavonoid compound predominantly isolated from the root bark of
Morus alba L., commonly known as the white mulberry tree.[1] As a member of the flavonoid
family, Kuwanon E has garnered significant interest within the scientific community for its
diverse biological activities. This technical guide provides a comprehensive overview of the
chemical and physical properties of Kuwanon E, detailed experimental protocols for its
analysis, and an exploration of its known biological effects and associated signaling pathways.
All quantitative data is presented in a structured format for clarity and ease of comparison.

Chemical and Physical Properties

Kuwanon E is a prenylated flavonoid, characterized by the presence of a geranyl group
attached to the B-ring of the flavanone structure. This structural feature is crucial for its
biological activity.

Data Summary

The fundamental chemical and physical properties of Kuwanon E are summarized in the table
below for easy reference.
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Property Value Source
(2S)-2-[5-[(2E)-3,7-
dimethylocta-2,6-dienyl]-2,4-

IUPAC Name dihydroxyphenyl]-5,7- [1]
dihydroxy-2,3-dihydrochromen-
4-one

CAS Number 68401-05-8 [1]

Molecular Formula C25H2806 [1]

Molecular Weight 424.5 g/mol [1]

Appearance Powder [1]

Purity >98% [1]

Melting Point 132 -136 °C

Boiling Point 678.3 £ 55.0 °C at 760 mmHg

Density 1.3+0.1 g/cm3

Flash Point 232.0+25.0°C
Soluble in DMSO, Chloroform,

Solubility Dichloromethane, Ethyl

Acetate, and Acetone.

Natural Source

Root bark of Morus alba L.

[1]

Biological Activities and Signaling Pathways

Kuwanon E has been reported to exhibit a range of biological activities, primarily centered

around its cytotoxic and anti-inflammatory properties.

Cytotoxic Activity

Kuwanon E has demonstrated cytotoxic effects against various human cancer cell lines.

Notably, it shows activity against the THP-1 human monocytic leukemic cell line with an 1Cso

value of 4.0 £ 0.08 uM.[2][3] Studies on other flavonoids isolated from Morus nigra have also
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shown cytotoxicity against murine leukemia P-388 cells.[4] The cytotoxic effects of flavonoids
from Morus alba have also been observed in HeLa cell lines.[5]

Anti-inflammatory Activity

Research on compounds isolated from Morus alba, including Kuwanon E, has highlighted
significant anti-inflammatory potential. While studies often focus on co-isolated compounds like
Kuwanon T and Sanggenon A, the general findings suggest that these flavonoids can inhibit
the production of key inflammatory mediators. This includes a reduction in nitric oxide (NO),
prostaglandin E2 (PGE-z), interleukin-6 (IL-6), and tumor necrosis factor-a (TNF-a) in
lipopolysaccharide (LPS)-stimulated macrophage and microglial cells.[6][7]

The anti-inflammatory mechanism of related mulberry flavonoids is linked to the modulation of
specific signaling pathways. These compounds have been shown to inhibit the activation of the
nuclear factor kappa B (NF-kB) signaling pathway.[6][7] Additionally, they can induce the
expression of heme oxygenase-1 (HO-1) through the activation of the nuclear factor erythroid
2-related factor 2 (Nrf2).[6][7]
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Caption: NF-kB signaling pathway and points of inhibition by mulberry flavonoids.

Cholinesterase Inhibition
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Kuwanon E has been identified as an inhibitor of cholinesterase enzymes. This activity is
significant in the context of neurodegenerative diseases like Alzheimer's, where the inhibition of
acetylcholinesterase (AChE) is a key therapeutic strategy.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of
Kuwanon E.

Isolation and Purification of Kuwanon E

The general procedure for isolating Kuwanon E from Morus alba root bark involves solvent
extraction followed by multi-step chromatographic purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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